An In-Depth Technical Guide to the Pharmacological Properties of 6-Methyl-5-Phenyl-Thieno[2,3-d]pyrimidin-4-one Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the synthesis, pharmacological properties, and therapeutic potential of 6-methyl-5-phenyl-thieno[2,3-d]pyrim...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthesis, pharmacological properties, and therapeutic potential of 6-methyl-5-phenyl-thieno[2,3-d]pyrimidin-4-one derivatives. As a Senior Application Scientist, this document synthesizes current research to offer field-proven insights into the anticancer, anti-inflammatory, antimicrobial, and anticonvulsant activities of this promising class of compounds.
Introduction: The Thieno[2,3-d]pyrimidine Scaffold
The thieno[2,3-d]pyrimidine core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry due to its structural similarity to purines. This bioisosteric relationship allows thieno[2,3-d]pyrimidine derivatives to interact with a wide range of biological targets, leading to a diverse pharmacological profile. The substitution at the 5 and 6 positions of the thiophene ring, in particular with a phenyl and a methyl group respectively, has been shown to modulate the biological activity of these compounds, making the 6-methyl-5-phenyl-thieno[2,3-d]pyrimidin-4-one scaffold a key area of interest for drug discovery.[1]
Derivatives of the thieno[2,3-d]pyrimidine nucleus have been explored for a multitude of therapeutic applications, including as anticancer, anti-inflammatory, antimicrobial, and anticonvulsant agents.[2][3] The versatility of this scaffold allows for a wide range of chemical modifications, enabling the fine-tuning of its pharmacological properties.
General Synthesis of the Thieno[2,3-d]pyrimidin-4-one Core
A common and efficient method for the synthesis of the thieno[2,3-d]pyrimidin-4-one core is the Gewald three-component reaction, followed by cyclization. This approach offers a straightforward route to the key 2-aminothiophene intermediate.
A generalized workflow for the synthesis of the thieno[2,3-d]pyrimidin-4-one scaffold.
Anticancer Properties
Thieno[2,3-d]pyrimidine derivatives have emerged as a promising class of anticancer agents, with some acting as tyrosine kinase inhibitors (TKIs).[4] The structural resemblance to the quinazoline nucleus, found in several approved TKI drugs, underpins their potential in oncology.[2]
Mechanism of Action
The anticancer activity of these derivatives is often attributed to the induction of apoptosis and cell cycle arrest.[4] Some compounds have been shown to act as DNA intercalators, disrupting cancer cell proliferation.[4] Furthermore, their ability to inhibit key kinases involved in cancer cell signaling pathways, such as Epidermal Growth Factor Receptor (EGFR), is a primary focus of research.[5]
molecular docking studies of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
An In-Depth Technical Guide to the Molecular Docking of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Authored by: A Senior Application Scientist Foreword: The Rationale for Investigating 6-methyl-5-phenyl-3H,4H-t...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Docking of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Authored by: A Senior Application Scientist
Foreword: The Rationale for Investigating 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
The thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized as a bioisostere of purines and quinazolines. This structural mimicry allows it to interact with a wide array of biological targets, particularly protein kinases, which play a central role in cellular signaling pathways.[1][2][3] Deregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention.[2][4] The specific compound, 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, embodies the core features of this scaffold and serves as an exemplary candidate for computational investigation to unlock its therapeutic potential. This guide will provide a comprehensive, step-by-step methodology for conducting a molecular docking study of this compound, grounded in established scientific principles and best practices.
Part 1: Foundational Concepts and Target Selection
Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein). This method is instrumental in drug discovery for screening virtual libraries of compounds, elucidating mechanisms of action, and guiding lead optimization.
The Thieno[2,3-d]pyrimidine Scaffold: A Kinase-Targeting Moiety
The thieno[2,3-d]pyrimidine nucleus is a recurring motif in the design of kinase inhibitors. Numerous studies have demonstrated its efficacy against a range of kinases, including Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Phosphoinositide 3-kinase (PI3K).[1][5][6] The pyrimidine ring often acts as a hinge-binder, forming critical hydrogen bonds with the backbone of the kinase hinge region, a common feature of ATP-competitive inhibitors.[7]
Given the extensive literature highlighting the role of thieno[2,3-d]pyrimidines as EGFR inhibitors, EGFR presents a logical and well-validated target for our case study.[8][9][10][11] EGFR is a receptor tyrosine kinase whose overexpression and activating mutations are implicated in the progression of various cancers, including non-small cell lung cancer and breast cancer.[2][7] For this guide, we will focus on the EGFR kinase domain, which is the site of ATP binding and the target of many clinically successful inhibitors like erlotinib and gefitinib.
Part 2: A Step-by-Step Protocol for Molecular Docking
This section details the complete workflow for docking 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one into the active site of the EGFR kinase domain. This protocol is designed to be self-validating, with explanations for each critical step.
Required Tools
To execute this workflow, the following or similar software is required:
Molecular Graphics Laboratory (MGL) Tools with AutoDock Tools (ADT): For preparing protein and ligand files.
AutoDock Vina: A widely used and validated open-source docking program.
PyMOL or Chimera: For visualization and analysis of results.
Protein Data Bank (PDB): An online repository for the 3D structural data of large biological molecules.
Experimental Workflow Diagram
Caption: A generalized workflow for a molecular docking study.
Step 1: Ligand Preparation
The ligand, 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, must be converted into a 3D structure and prepared for docking.
Protocol:
Obtain 2D Structure: Draw the molecule in a 2D chemical drawing program (e.g., ChemDraw) and save it as a MOL or SDF file. Alternatively, obtain the structure from a chemical database using its CAS number (35978-38-2).[12]
Convert to 3D: Use a program like Open Babel or the graphical interface of AutoDock Tools (ADT) to convert the 2D structure into a 3D conformation.
Energy Minimization: This step is crucial to obtain a low-energy, stable conformation of the ligand. Use a force field like MMFF94 or UFF. This relieves any steric strain from the 2D-to-3D conversion.
Assign Charges and Atom Types: Use ADT to calculate Gasteiger charges, which are essential for the scoring function to estimate electrostatic interactions. Merge non-polar hydrogens and define rotatable bonds.
Save as PDBQT: The final prepared ligand file should be saved in the PDBQT format, which includes atomic coordinates, partial charges, and atom-type definitions.
Step 2: Protein Preparation
The crystal structure of the target protein, EGFR kinase domain, needs to be cleaned and prepared.
Protocol:
Download Protein Structure: Go to the Protein Data Bank ([Link]) and download a suitable crystal structure of the EGFR kinase domain. A good choice is a structure co-crystallized with a known inhibitor, for example, PDB ID: 1M17 (EGFR kinase domain in complex with erlotinib).
Clean the PDB File: Open the PDB file in ADT or a molecular viewer.
Remove Water Molecules: Water molecules are typically removed as their effect is difficult to model accurately in standard docking protocols.
Remove Co-crystallized Ligand and Ions: Remove the original ligand (erlotinib in the case of 1M17) and any other non-essential ions or cofactors. This clears the binding site for the new ligand.
Select the Correct Chain: If the protein has multiple chains, select the one that is biologically relevant and complete.
Add Hydrogens: Crystal structures often lack hydrogen atoms. Add polar hydrogens, as they are critical for forming hydrogen bonds.
Assign Charges: Compute Kollman charges for the protein atoms.
Save as PDBQT: Save the prepared protein structure in the PDBQT format.
Step 3: Grid Generation and Docking Execution
This step defines the search space for the docking simulation and runs the docking algorithm.
Protocol:
Define the Binding Site: The binding site is defined by a "grid box". This is a three-dimensional cube within which the docking algorithm will search for optimal ligand poses.
Causality: The size and location of the grid box are critical. A box that is too large will increase computation time and may lead to non-specific binding poses. A box that is too small may exclude relevant binding interactions.
Best Practice: Center the grid box on the position of the co-crystallized ligand (if one was present). A typical size is a 60x60x60 Å cube, which is large enough to accommodate the ligand and allow for conformational flexibility.
Generate Grid Parameter File: ADT will generate a configuration file (e.g., conf.txt) that contains the coordinates of the grid box center and its dimensions.
Run AutoDock Vina: Execute the docking from the command line using the following syntax:
vina --receptor protein.pdbqt --ligand ligand.pdbqt --config conf.txt --out results.pdbqt --log log.txt
Part 3: Analysis and Interpretation of Results
The output of a docking simulation provides quantitative and qualitative data that requires careful interpretation.
Quantitative Analysis: Binding Affinity
AutoDock Vina calculates the binding affinity in kcal/mol. This score is an estimation of the binding free energy.
Parameter
Description
Typical Interpretation
Binding Affinity (kcal/mol)
Estimated free energy of binding.
More negative values indicate stronger predicted binding.
RMSD (Å)
Root Mean Square Deviation between poses.
Low RMSD values (< 2.0 Å) among top poses suggest a well-defined binding mode.
A more negative binding affinity suggests a more stable protein-ligand complex. For drug-like molecules, values between -7 and -12 kcal/mol are often considered promising, though this is highly target-dependent.
Qualitative Analysis: Pose Visualization
The most critical part of the analysis is visualizing the predicted binding poses.
Protocol:
Load Structures: Open the prepared protein PDBQT file and the docking output file (results.pdbqt) in a molecular viewer like PyMOL.
Analyze Interactions: For the top-ranked pose (the one with the lowest binding energy), analyze the intermolecular interactions:
Hydrogen Bonds: Identify hydrogen bonds between the ligand and protein residues. For EGFR, a key interaction is often a hydrogen bond between the pyrimidine nitrogen and the backbone NH of Met793 in the hinge region.
Hydrophobic Interactions: Look for interactions between the phenyl and methyl groups of the ligand and hydrophobic residues in the active site, such as Leu718, Val726, and Leu844.
Pi-Stacking: The phenyl ring may engage in pi-stacking interactions with aromatic residues like Phe856.
Logical Relationship Diagram
Caption: Predicted interactions between the compound and the EGFR active site.
Trustworthiness and Validation
A docking result is a prediction, not an experimental certainty. To increase confidence:
Redocking: As a self-validating step, dock the original co-crystallized ligand (e.g., erlotinib) back into the binding site. The predicted pose should have a low RMSD (< 2.0 Å) compared to the crystal structure pose. This confirms that the docking protocol can reproduce a known binding mode.
Compare with Known Inhibitors: The predicted binding mode of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one should be consistent with that of other known thieno[2,3-d]pyrimidine-based EGFR inhibitors.[8][13]
Conclusion and Future Directions
This guide has outlined a comprehensive and scientifically rigorous protocol for performing a molecular docking study on 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one with the EGFR kinase domain. The results of such a study provide valuable hypotheses about the compound's binding affinity and mechanism of action.
These computational predictions are the first step in a long discovery process. Promising results from molecular docking should be followed by more advanced computational methods, such as molecular dynamics simulations, to assess the stability of the predicted complex. Ultimately, in vitro and in vivo experimental validation are required to confirm the biological activity.
References
Elrazaz, E. Z., Serya, R. A. T., Ismail, N. S. M., & Abou El Ella, D. A. (2016). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Journal of Advanced Research, 7(5), 683-694. [Link]
Fouad, M. A., et al. (2018). Surmounting the resistance against EGFR inhibitors through the development of thieno[2,3-d]pyrimidine-based dual EGFR/HER2 inhibitors. European Journal of Medicinal Chemistry, 155, 328-342. [Link]
Wang, Y., et al. (2021). Discovery of new thieno[2,3-d]pyrimidine and thiazolo[5,4-d]pyrimidine derivatives as orally active phosphoinositide 3-kinase inhibitors. Bioorganic & Medicinal Chemistry, 29, 115890. [Link]
Gaber, A. A., et al. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Journal of Biomolecular Structure and Dynamics, 41(19), 9639-9657. [Link]
El-Damasy, D. A., et al. (2022). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules, 27(1), 133. [Link]
Abdel-Mottaleb, Y. S., et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry, 112, 104947. [Link]
Elrazaz, E. Z., et al. (2016). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Journal of Pharmaceutical Sciences, 2(1), 1-13. [Link]
El-Naggar, A. M., et al. (2023). Computer aided drug discovery (CADD) of a thieno[2,3-d]pyrimidine derivative as a new EGFR inhibitor targeting the ribose pocket. Journal of Biomolecular Structure and Dynamics, 41(19), 9831-9846. [Link]
Sultan, S., et al. (2025). Design, Synthesis and Molecular Docking of New Thieno[2,3‑d]Pyrimidin-4-One Derivatives as Dual EGFR and FGFR Inhibitors. Drug Development Research, 86(1), e70061. [Link]
El-Sayed, N. N. E., et al. (2018). Synthesis of Novel Thieno[2,3-d]pyrimidine Derivatives and Evaluation of Their Cytotoxicity and EGFR Inhibitory Activity. Anti-Cancer Agents in Medicinal Chemistry, 18(10), 1455-1466. [Link]
Wu, C. H., et al. (2010). Design and synthesis of tetrahydropyridothieno[2,3-d]pyrimidine scaffold based epidermal growth factor receptor (EGFR) kinase inhibitors: the role of side chain chirality and Michael acceptor group for maximal potency. Journal of Medicinal Chemistry, 53(20), 7316-7326. [Link]
Gomaa, A. M., et al. (2024). Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1][7][8]triazolo[1,5-a]pyrimidine Derivatives. Molecules, 29(5), 1088. [Link]
Sultan, S., et al. (2025). Design, Synthesis and Molecular Docking of New Thieno[2,3‑d]Pyrimidin‐4‐One Derivatives as Dual EGFR and FGFR Inhibitors. ResearchGate. [Link]
Unknown Author. (2023). SYNTHESIS, DOCKING STUDY AND ANTIMICROBIAL ACTIVITY EVALUATION OF PYRIDYL AMIDES OF THIENO[2,3-D]PYRIMIDINE-4-CARBOXYLIC ACID. ScienceRise: Pharmaceutical Science, (5 (45)), 30-38. [Link]
Gaber, A. A., et al. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Semantic Scholar. [Link]
Unknown Author. (2018). Synthesis and Biological Activity of Some Novel Thieno[2,3- b ]quinoline, Quinolino[3′,2′:4,5] thieno[3,2- d ]pyrimidine and Pyrido[2′,3′:4,5] thieno[2,3- b ]quinoline Derivatives. ResearchGate. [Link]
Unknown Author. (2023). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. SciELO. [Link]
Unknown Author. (2019). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. SciSpace. [Link]
Unknown Author. (2017). Design, Synthesis, and Biological Activity of Tetrahydrobenzo[4][8]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents. MDPI. [Link]
Al-Ghorbani, M., et al. (2022). Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors. ACS Omega, 7(50), 46429–46450. [Link]
A Technical Guide to the Physicochemical Properties of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Authored for Researchers, Scientists, and Drug Development Professionals Introduction The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its structural analogy...
Author: BenchChem Technical Support Team. Date: March 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction
The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its structural analogy to purines. This core is present in a wide array of molecules exhibiting significant pharmacological activities, including roles as kinase inhibitors, anticancer agents, and anti-inflammatory molecules[1][2]. The specific compound, 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, represents a key analogue within this class. A comprehensive understanding of its physicochemical properties is paramount for drug development professionals, as these parameters directly govern a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.
This guide provides a detailed technical overview of the core physicochemical properties of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. It integrates theoretical context with validated experimental protocols and computational insights, offering a self-validating framework for researchers. The causality behind experimental choices is explained to provide field-proven insights, moving beyond simple data listing to a functional understanding of the molecule's behavior.
Molecular Structure and Identification
A precise characterization begins with the molecule's fundamental identifiers.
2.1 Chemical Structure
The molecule consists of a pyrimidinone ring fused to a thiophene ring, with methyl and phenyl substituents at the 6- and 5-positions of the thieno[2,3-d]pyrimidine core, respectively.
SMILES: Cc1sc2c(c1c3ccccc3)C(=O)NC=N2
InChI Key: A unique structural identifier can be generated via chemical software for database cross-referencing.
2.2 Molecular Formula and Weight
Based on its atomic composition, the following can be determined:
Molecular Formula: C₁₃H₁₀N₂OS
Molecular Weight (MW): 242.30 g/mol . This calculated value is consistent with analogues such as 5-(p-Tolyl)thieno[2,3-d]pyrimidin-4(3H)-one and 5-methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol, which share the same molecular formula and a reported molecular weight of 242.3 g/mol [3].
Core Physicochemical Properties: A Hybrid Approach
The determination of physicochemical properties relies on a synergistic relationship between computational prediction and empirical, lab-based validation. Computational methods offer rapid, high-throughput screening, while experimental protocols provide the definitive data required for regulatory and development milestones[5][][7].
3.1 Lipophilicity (LogP/LogD)
Theoretical Context: Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) between octanol and water, is a critical determinant of a drug's ability to cross biological membranes. For ionizable molecules, the distribution coefficient (LogD) at a specific pH is more physiologically relevant. High lipophilicity can enhance membrane permeability but may also lead to poor aqueous solubility, increased metabolic instability, and in vivo toxicity[8].
Computational Prediction: While no direct computational data for the title compound was found, analysis of close analogues provides a strong predictive baseline. For instance, the related compound 6-Methyl-5-phenyl-2-sulfanyl-3h,4h-thieno[2,3-d]pyrimidin-4-one has a calculated LogP of 3.25[9]. Other thieno[2,3-d]pyrimidine derivatives have shown calculated LogP values ranging from 3.21 to 4.03, classifying them as moderately to highly lipophilic compounds[8]. It is therefore highly probable that 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one possesses a LogP in the range of 3.0–4.0.
This is the gold-standard method for LogP determination. The causality for each step is critical: pre-saturation of solvents is performed to ensure the two phases are in thermodynamic equilibrium before the solute is introduced, preventing volume changes that would alter the final concentration.
Preparation: Prepare a stock solution of the compound in the solvent of higher solubility (likely n-octanol).
Solvent Saturation: Vigorously mix equal volumes of n-octanol and purified water for 24 hours to ensure mutual saturation. Allow phases to separate completely.
Partitioning: Add a small, accurately known volume of the compound's stock solution to a vessel containing known volumes of the pre-saturated n-octanol and water. The total solute concentration should not exceed 0.01 M.
Equilibration: Agitate the vessel at a constant temperature (e.g., 25°C) until equilibrium is reached (typically 1-24 hours). Centrifugation is required to ensure complete phase separation.
Quantification: Carefully sample each phase. Determine the concentration of the compound in both the n-octanol and water layers using a validated analytical method, such as UV-Vis spectroscopy or HPLC.
Calculation: Calculate LogP using the formula: LogP = log₁₀([Concentration]octanol / [Concentration]water).
Caption: Shake-Flask method workflow for LogP determination.
3.2 Aqueous Solubility (LogS)
Theoretical Context: Aqueous solubility is a prerequisite for absorption and distribution. Poor solubility is a major hurdle in drug development. As noted, the predicted high lipophilicity of this compound class suggests that aqueous solubility may be a challenge[8].
Computational Prediction: For similar thieno[2,3-d]pyrimidine derivatives, computed LogS values were in the range of -4.24 to -6.05, indicating poor to very poor solubility[8].
This method determines the thermodynamic solubility, which is the most relevant value for biopharmaceutical assessment. The use of a buffer is critical for ionizable compounds to control the pH and measure solubility under physiologically relevant conditions.
System Preparation: Add an excess amount of the solid compound to a vial containing a buffer of known pH (e.g., pH 7.4 phosphate buffer).
Equilibration: Agitate the suspension at a constant temperature for an extended period (24-72 hours) to ensure equilibrium between the solid and dissolved states is achieved.
Phase Separation: Filter the suspension through a low-binding 0.45 µm filter to remove all undissolved solids.
Quantification: Analyze the clear filtrate using a validated HPLC or LC-MS method against a standard curve to determine the concentration of the dissolved compound.
Verification: The presence of remaining solid material in the vial must be confirmed visually to ensure the initial amount was indeed in excess, a key self-validating step of the protocol.
3.3 Ionization Constant (pKa)
Theoretical Context: The pKa value defines the extent of ionization at a given pH. The thieno[2,3-d]pyrimidin-4-one scaffold contains both a weakly acidic proton (N-H at position 3) and basic nitrogen atoms in the pyrimidine ring. The ionization state profoundly impacts solubility, permeability, and the potential for ionic interactions with biological targets[].
Computational Prediction: While specific values are not available in the literature for this compound, computational tools are frequently used to predict pKa values to guide experimental design[5][].
Experimental Protocol: Potentiometric Titration
This is a highly accurate method for determining pKa. The principle is to monitor the change in pH of a solution of the compound as a titrant (strong acid or base) is added incrementally.
Solution Preparation: Dissolve a precise amount of the compound in a suitable solvent system (e.g., water with a co-solvent like methanol if solubility is low).
Titration: Place the solution in a thermostatted vessel and immerse a calibrated pH electrode.
Data Collection: Add small, precise aliquots of a standardized titrant (e.g., 0.1 M HCl or 0.1 M NaOH). Record the pH after each addition, allowing the reading to stabilize.
Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve, often calculated using the first or second derivative of the curve.
Caption: Workflow for pKa determination via potentiometric titration.
3.4 Summary of Molecular Properties
The following table summarizes the key calculated and predicted physicochemical properties for 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one and its close analogues.
Discussion: As a planar, heterocyclic molecule with potential for hydrogen bonding and pi-stacking, 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is expected to be a crystalline solid with a relatively high melting point. Experimental data for structurally similar compounds support this, with melting points often reported well above 200°C (e.g., 224-226°C and 235-237°C for related analogues)[10][11].
Experimental Protocol: Capillary Melting Point Determination
This standard technique provides a melting range, an indicator of purity.
Sample Preparation: Finely powder the dry sample and pack it into a capillary tube to a height of 2-3 mm.
Instrumentation: Place the capillary in a calibrated melting point apparatus.
Measurement: Heat the sample rapidly to about 20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.
Observation: Record the temperature at which the first liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion). A narrow range (<2°C) typically indicates high purity.
Conclusion
6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one exhibits a physicochemical profile characteristic of many modern heterocyclic drug candidates. Its molecular weight and topological polar surface area are favorable for oral bioavailability. However, its predicted high lipophilicity and correspondingly low aqueous solubility present a significant challenge that must be addressed during drug development, likely through salt formation or advanced formulation strategies. The presence of both hydrogen bond donors and acceptors provides opportunities for strong, specific interactions with biological targets. The experimental protocols detailed herein provide a robust framework for empirically verifying these predicted properties and advancing this promising molecule through the drug discovery pipeline.
References
Abdel-Gawad, H., et al. (2024). New Nitrogen-, Oxygen-, and Sulfur-Containing Heterocyclic Compounds as Anti-Colon Cancer Agents: Synthesis, Multitargeted Evaluations, Molecular Docking Simulations and ADMET Predictions. MDPI. [Link]
NextSDS. 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one — Chemical Substance Information. [Link]
Bergazin, T. D. (2021). Advancing physicochemical property predictions in computational drug discovery. eScholarship, University of California. [Link]
Al-Abdullah, E. S. (2011). Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. MDPI. [Link]
Modi, S. (2012). Prediction of physicochemical properties. Methods in Molecular Biology. [Link]
ProtoQSAR. Computational methods for predicting properties. [Link]
NextSDS. 2-(chloromethyl)-6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one — Chemical Substance Information. [Link]
Hafez, H. N., & El-Gazzar, A. R. B. A. (2015). Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridines and Pyrimidino[4',5':4,5]thieno[2,3-b]quinolines. MDPI. [Link]
Al-Abdullah, E. S., et al. (2010). Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. Molecules. [Link]
Princeton BioMolecular Research, Inc. 5-(2,4-Dimethyl-phenyl)-3H-thieno[2,3-d]pyrimidin-4-one. [Link]
G V, S., et al. (2019). Synthesis of New Derivatives of Thieno[2,3-d]pyrimidin-4(3H)-one and their Antimicrobial Activity. Hilaris Publisher. [Link]
G V, S., et al. (2019). Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. Longdom Publishing. [Link]
Zhang, L., et al. (2014). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. SciSpace. [Link]
Pal, M., et al. (2015). Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. Organic & Biomolecular Chemistry. [Link]
Li, L., et al. (2020). Discovery of thieno[2,3-d]pyrimidin-4(3H)-one derivatives as a new class of ROCK inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]
Antonchick, A. P., et al. (2013). Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. PMC. [Link]
Application Note: Cell Viability Assay Protocol for 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Introduction & Mechanistic Rationale Thieno[2,3-d]pyrimidine derivatives represent a highly privileged scaffold in modern oncology and drug discovery. Structurally homologous to quinazoline alkaloids and endogenous purin...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
Thieno[2,3-d]pyrimidine derivatives represent a highly privileged scaffold in modern oncology and drug discovery. Structurally homologous to quinazoline alkaloids and endogenous purines, these heterocyclic compounds act as potent, ATP-competitive inhibitors of key oncogenic kinases[1]. Extensive structure-activity relationship (SAR) studies have demonstrated their ability to selectively target the Phosphoinositide 3-kinase (PI3K) pathway and the Epidermal Growth Factor Receptor (EGFR)[2].
The specific derivative 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one leverages its hydrophobic phenyl and methyl substitutions to anchor deeply within the lipophilic pockets of these kinase domains[3]. By blocking ATP binding, the compound halts downstream signaling cascades, ultimately arresting cell proliferation and inducing apoptosis.
Mechanism of action: Thienopyrimidine-mediated inhibition of PI3K/AKT pathways inducing apoptosis.
Causality of Experimental Design
To rigorously evaluate the antiproliferative efficacy of this compound, a self-validating cell viability assay is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is the established gold standard for evaluating thienopyrimidine cytotoxicity[2][3].
Metabolic Readout: MTT assesses NAD(P)H-dependent cellular oxidoreductase activity. This provides a direct, causal link between kinase inhibition (which halts cellular metabolism) and the measurable reduction of formazan crystal formation.
Temporal Dynamics: A 72-hour incubation period is mandated. Kinase inhibitors do not cause immediate cell lysis; rather, they induce cell cycle arrest. Cells must be given sufficient time to progress through the cell cycle to undergo measurable apoptosis[3].
Self-Validating System: This protocol integrates strict internal controls. Vehicle controls (DMSO ≤ 0.5%) are required to rule out solvent toxicity, while positive controls (e.g., Doxorubicin or a known PI3K inhibitor like GNE-493) validate the dynamic range and sensitivity of the specific cell line[2][4].
Experimental Protocol
Materials and Reagents
Target Compound: 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (Synthesized or commercially sourced).
Cell Lines: MCF-7 (Breast), HCT-116 (Colorectal), and PC-3 (Prostate)[2].
Reagents: Complete cell culture media (DMEM or RPMI-1640 supplemented with 10% FBS and 1% Penicillin/Streptomycin), MTT reagent (5 mg/mL in sterile PBS), Dimethyl sulfoxide (DMSO, cell culture grade).
Step-by-Step Methodology
Step 1: Cell Seeding and Adhesion
Harvest cells at 80% confluency using Trypsin-EDTA.
Count cells using a hemocytometer and adjust the suspension to
5×104
cells/mL.
Seed 100 µL of the cell suspension (5,000 cells/well) into the inner 60 wells of a 96-well microtiter plate[3].
Expert Insight: Fill the outer 36 perimeter wells with 200 µL of sterile PBS. This prevents the "edge effect"—a phenomenon where peripheral media evaporates during long incubations, artificially concentrating nutrients/drugs and skewing viability data.
Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adhesion and recovery.
Step 2: Compound Preparation and Treatment
Prepare a 20 mM stock solution of the thienopyrimidine compound in 100% DMSO.
Perform serial dilutions in complete culture media to generate treatment concentrations ranging from 0 to 100 µM (e.g., 12.5, 25, 50, 100 µM)[2].
Expert Insight: Ensure the final DMSO concentration in all wells, including the vehicle control, never exceeds 0.5% (v/v) to prevent solvent-induced cytotoxicity.
Aspirate the old media from the 96-well plate and gently add 100 µL of the compound-containing media to the respective wells. Include a positive control (e.g., Doxorubicin) and a blank (media only, no cells).
Following the 72-hour treatment, add 20 µL of MTT solution (5 mg/mL) directly to each well.
Incubate for an additional 3 to 4 hours in the dark at 37°C. Active mitochondria will reduce the yellow tetrazolium salt into insoluble purple formazan crystals.
Carefully aspirate the media without disturbing the crystal layer at the bottom of the wells.
Add 100 µL of 100% DMSO to each well to solubilize the formazan crystals. Place the plate on an orbital shaker for 15 minutes at room temperature to ensure a homogenous solution.
Step 4: Spectrophotometric Quantification
Measure the absorbance using a microplate reader at a primary wavelength of 570 nm.
Expert Insight: Utilize a reference wavelength of 630 nm to subtract background noise caused by cellular debris and plate imperfections.
Step-by-step experimental workflow for the MTT cell viability assay in 96-well microplates.
Data Analysis and Quantitative Presentation
To determine the antiproliferative potency, calculate the percentage of cell viability relative to the vehicle control using the following formula:
Plot the % Viability against the
log10
of the compound concentration. Utilize non-linear regression analysis (e.g., GraphPad Prism) to calculate the Half-Maximal Inhibitory Concentration (IC₅₀)—the concentration required to inhibit cell viability by 50%[1][5].
Expected Quantitative Outcomes
Based on empirical data from structurally analogous thieno[2,3-d]pyrimidine-4(3H)-ones, the expected IC₅₀ values demonstrate significant potency across multiple human cancer cell lines, often rivaling established chemotherapeutics[2][5].
Cell Line
Tissue Origin
Expected IC₅₀ (µM) for Thieno[2,3-d]pyrimidine
Positive Control (Doxorubicin) IC₅₀ (µM)
MCF-7
Human Breast Adenocarcinoma
15.0 - 30.5
40.0 ± 3.9
HCT-116
Human Colorectal Carcinoma
12.5 - 25.0
18.2 ± 1.5
PC-3
Human Prostate Cancer
20.0 - 45.0
22.4 ± 2.1
Note: The superior efficacy observed in MCF-7 and HCT-116 cell lines is typically attributed to the high frequency of PIK3CA mutations and EGFR overexpression in these specific tissue origins, validating the targeted mechanistic rationale of the compound.
References
Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). MDPI.
Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1,2,4]triazolo[1,5-a]pyrimidine Derivatives. MDPI.
Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. PMC.
Anticancer activity of some novel thieno (2, 3-d) pyrimidine derivatives. SciSpace.
Design, synthesis and in vitro anticancer activity of novel S-alkyl thieno[2,3-d] pyrimidinone derivatives. Der Pharma Chemica.
Technical Support Center: Synthesis of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Welcome to the technical support center for the synthesis of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot an...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this synthesis. The content is structured in a question-and-answer format to directly address common challenges encountered in the laboratory.
I. General FAQs
Question 1: My overall yield for the synthesis of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is consistently low. Where should I start troubleshooting?
Answer: A low overall yield in this multi-step synthesis can be attributed to issues in either the initial Gewald reaction to form the 2-aminothiophene intermediate or the subsequent cyclization to the thieno[2,3-d]pyrimidin-4-one. A systematic approach is recommended. First, it is crucial to verify the quality of your starting materials. Acetophenone should be pure, and the active methylene nitrile, such as malononitrile or ethyl cyanoacetate, can degrade over time and should be used fresh or purified.[1]
It's advisable to monitor the progress of each step by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify which stage is underperforming.[1] If the Gewald reaction is sluggish, you will observe the persistence of starting materials. If the cyclization is the issue, you will see an accumulation of the 2-aminothiophene intermediate.
II. Troubleshooting the Gewald Reaction: Synthesis of 2-amino-4-methyl-5-phenylthiophene-3-carbonitrile
The first critical step is the Gewald three-component reaction between acetophenone, an active methylene nitrile (e.g., malononitrile), and elemental sulfur. The use of a ketone like acetophenone is known to be more challenging than aldehydes in this reaction, often leading to lower yields.[2]
Question 2: I am seeing very little formation of the desired 2-aminothiophene intermediate. What are the likely causes?
Answer: The initial Knoevenagel condensation between acetophenone and the active methylene nitrile is the first and most critical part of the Gewald reaction.[1][3] Failure at this stage will prevent the entire reaction from proceeding.
Suboptimal Base Catalysis: The choice and amount of base are critical. Amine bases like morpholine, piperidine, or triethylamine are commonly used. Morpholine has been shown to be particularly effective in some cases.[2] Ensure the base is of high quality and used in appropriate stoichiometric amounts.
Inefficient Water Removal: The Knoevenagel condensation produces water, which can inhibit the reaction. For sterically hindered ketones like acetophenone, performing the reaction in a solvent like toluene with a Dean-Stark apparatus to remove water azeotropically can improve the yield of the condensed intermediate.[1]
Low Reaction Temperature: While some Gewald reactions proceed at room temperature, the use of a ketone often requires heating to facilitate the initial condensation.[1] A temperature range of 40-70°C is typical.[1]
Troubleshooting Workflow for the Gewald Reaction
Caption: Troubleshooting workflow for the Gewald reaction.
Question 3: The initial condensation appears to work, but the final 2-aminothiophene yield is still poor. What should I investigate next?
Answer: If the Knoevenagel condensation is proceeding, the issue likely lies with the sulfur addition and subsequent cyclization.
Suboptimal Temperature: The temperature profile of the reaction is crucial. While the initial condensation may require heat, excessively high temperatures can promote side reactions. A systematic screening of temperatures is advisable.[1]
Incorrect Solvent: Polar solvents like ethanol, methanol, or dimethylformamide (DMF) are generally preferred as they aid in the dissolution and reactivity of elemental sulfur.[1]
Side Reactions: Dimerization of the α,β-unsaturated nitrile intermediate can be a significant side reaction that competes with the desired cyclization.[1] Adjusting the temperature or the rate of reagent addition may help to minimize the formation of this dimer.[1]
Experimental Protocol: Gewald Synthesis of 2-amino-4-methyl-5-phenylthiophene-3-carbonitrile
To a solution of acetophenone (1.0 mmol) and malononitrile (1.0 mmol) in ethanol (10 mL), add morpholine (1.1 mmol).
Stir the mixture at room temperature for 15-20 minutes to facilitate the initial Knoevenagel condensation.
Add elemental sulfur (1.1 mmol) to the reaction mixture.
Heat the mixture to 50°C and monitor the reaction progress by TLC.
Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.
Collect the precipitated solid by filtration, wash thoroughly with water, and dry.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[1]
Parameter
Recommended Condition
Rationale
Solvent
Ethanol, Methanol, or DMF
Polar solvents enhance the solubility and reactivity of sulfur.[1]
Base
Morpholine or Triethylamine
Effective catalysts for the Knoevenagel condensation.[2]
Temperature
40-70°C
Balances reaction rate and minimization of side reactions.[1]
Stoichiometry
Near-equimolar amounts of reactants
Avoids excess starting materials that can complicate purification.
III. Troubleshooting the Cyclization: Formation of the Thieno[2,3-d]pyrimidin-4-one Ring
The second stage of the synthesis is the cyclization of the 2-amino-4-methyl-5-phenylthiophene-3-carbonitrile intermediate to form the final product. This is typically achieved by heating with formamide or formic acid.
Question 4: I have successfully synthesized the 2-aminothiophene intermediate, but the cyclization to the final product is giving a low yield. What are the common pitfalls?
Answer: Low yields in the cyclization step are often related to reaction conditions and the stability of the starting material and product.
Incomplete Reaction: The cyclization often requires high temperatures, typically refluxing in formamide. Insufficient temperature or reaction time will result in incomplete conversion. Monitoring the reaction by TLC is essential to ensure all the starting material is consumed.
Thermal Degradation: While high temperatures are necessary, prolonged heating can lead to the degradation of the starting material or the product. It is important to find the optimal balance between reaction time and temperature.
Purity of the Intermediate: Impurities from the Gewald reaction can interfere with the cyclization. Ensure your 2-aminothiophene intermediate is of high purity before proceeding.
Hydrolysis of the Nitrile: If using formic acid, the reaction conditions can potentially lead to the hydrolysis of the nitrile group to a carboxylic acid, which may not cyclize as efficiently under these conditions.
Experimental Protocol: Cyclization with Formamide
A mixture of 2-amino-4-methyl-5-phenylthiophene-3-carbonitrile (1.0 mmol) and an excess of formamide (e.g., 10 mL) is heated to reflux.
The reaction is monitored by TLC until the starting material is consumed.
After cooling, the reaction mixture is poured into water, and the precipitated solid is collected by filtration.
The crude product is washed with water and can be purified by recrystallization from a suitable solvent like ethanol or acetic acid.[4]
Parameter
Recommended Condition
Rationale
Reagent
Formamide
Acts as both the reagent and solvent for the cyclization.
Temperature
Reflux
High temperature is required to drive the reaction to completion.
Work-up
Precipitation in water
A straightforward method to isolate the crude product.
IV. One-Pot Synthesis Approach
Recent advancements have led to the development of one-pot, four-component reactions to synthesize thieno[2,3-d]pyrimidin-4-ones directly from a ketone, ethyl cyanoacetate, sulfur, and formamide.[5] This approach offers improved step economy and can lead to higher overall yields.[5]
Question 5: I am interested in trying a one-pot synthesis. What are the key considerations for this method?
Answer: The one-pot synthesis is a powerful technique, but its success is highly dependent on the careful control of reaction parameters.
Catalyst System: A combination of a Brønsted acid (like L-proline) and a base (like diethylamine) has been shown to be effective.[5] The acid catalyzes the initial condensation and the final cyclization, while the base promotes the Gewald reaction.[5]
Temperature Profile: The reaction temperature is critical. Lower temperatures may not be sufficient for the final cyclization step, leading to the accumulation of the aminoester intermediate.[5] A temperature of around 170°C has been reported to be optimal.[5]
Stoichiometry: The ratio of the reactants is a key parameter to optimize. An excess of formamide is typically used. The amount of sulfur should be carefully controlled, as an excess can lead to the formation of polymeric side products.[5]
Caption: Streamlined workflow for the one-pot synthesis.
By carefully considering these troubleshooting steps and optimizing the reaction conditions for both the two-step and one-pot approaches, researchers can significantly improve the yield and purity of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one.
V. References
One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones via a Catalytic Four-Component Reaction of Ketones, Ethyl Cyanoacetate, S8 and Formamide - PMC. Available from: [Link]
A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry - MDPI. Available from: [Link]
Reactions of p-substituted acetophenones with malonitrile, sulfur and morpholine by high speed ball milling a - ResearchGate. Available from: [Link]
2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC. Available from: [Link]
Synthesis of 2-Hydroxy-3-nitro/amino-5-methyl-a-substituted Thiocarbamidoacetophenones†. Available from: [Link]
Gewald reaction - Wikipedia. Available from: [Link]
Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological. Available from: [Link]
Synthesis of New Derivatives of Thieno[2,3-d]pyrimidin-4(3H)-one and their Antimicrobial Activity - Hilaris Publisher. Available from: [Link]
overcoming solubility issues of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in DMSO
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to solvate highly conjugated, planar heterocycles.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to solvate highly conjugated, planar heterocycles. The compound 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a classic example of a "brick dust" molecule[1]. Despite dimethyl sulfoxide (DMSO) being the gold standard vehicle for high-throughput screening and in vitro assays[2], this specific thienopyrimidine derivative often resists solvation.
This guide provides the mechanistic reasoning behind these challenges and offers field-proven, self-validating protocols to overcome them.
Mechanistic Causality: The "Why" Behind the Insoluble Nature
Before troubleshooting, we must understand the physicochemical barriers preventing dissolution. The insolubility of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in DMSO is driven by two primary thermodynamic forces:
High Crystal Lattice Energy via
π−π
Stacking: The thieno[2,3-d]pyrimidine core is an electron-rich, planar aromatic system[1]. This planarity allows molecules to tightly pack together via intermolecular
π−π
stacking, reducing the compound's solubility and leading to rapid precipitation[3].
Intermolecular Hydrogen Bonding: The pyrimidin-4-one ring contains an amide-like -NH-C=O motif. In the solid state, these molecules form strong intermolecular hydrogen bonds, often creating stable dimers or extended polymeric ribbons. While DMSO is an excellent hydrogen-bond acceptor (via the S=O group), it lacks hydrogen-bond donating capabilities[2]. If the compound's self-association energy exceeds the solvation energy provided by DMSO, the crystal lattice remains intact[4].
Systematic Solvation Workflow
Workflow for disrupting crystal lattice energy and preventing thienopyrimidine aggregation.
Troubleshooting Guide & FAQs
Q1: I weighed out my compound, added standard laboratory DMSO, and it immediately formed a cloudy suspension. Why isn't it dissolving?Causality & Solution: Standard laboratory DMSO is highly hygroscopic. If the bottle has been opened multiple times, it has likely absorbed atmospheric moisture. Even a trace amount of water in DMSO drastically reduces its solvating power for lipophilic, planar aromatic compounds, forcing them to crash out of solution[5].
Action: Always use fresh, anhydrous DMSO (≥99.9% purity, packaged under argon) for primary stock solutions[6]. If the suspension persists in anhydrous DMSO, the kinetic energy at room temperature is insufficient to break the crystal lattice. Proceed to Protocol 1.
Q2: Heating and sonication cleared the solution, but when I stored it at 4°C, it crystallized. Is the compound ruined?Causality & Solution: No, the compound is structurally intact. DMSO has a relatively high freezing point of 18.5°C[6]. Storing DMSO stock solutions at 4°C causes the solvent matrix to freeze, which inherently forces the solute to precipitate. Furthermore, as the solution cools, the thermodynamic solubility limit decreases, leading to supersaturation.
Action: Store DMSO stock solutions at room temperature in a desiccator. If long-term storage at -20°C is required to prevent degradation, you must completely thaw and re-sonicate the vial before use until it is optically clear.
Q3: My 10 mM DMSO stock is perfectly clear, but when I dilute it into my aqueous assay buffer (final 1% DMSO), it forms a fine precipitate. How do I fix this?Causality & Solution: This is a classic "solvent shift" aggregation phenomenon. When the DMSO stock is diluted into water, the hydrophobic phenyl and methyl groups—along with the planar aromatic core—are exposed to a hostile aqueous environment. The system minimizes thermodynamic instability by driving the molecules together, leading to rapid
π−π
stacking and aggregation[3].
Action: You must lower the thermodynamic barrier of the aqueous phase. Do not dilute directly into bare buffer. Pre-formulate the buffer with excipients like non-ionic surfactants (e.g., Tween-80) or cyclodextrins to encapsulate the aromatic core, shielding it from the aqueous environment[3]. See Protocol 2.
Experimental Protocols
Protocol 1: Thermal and Acoustic Disruption for Primary Stock Preparation
Objective: To overcome the high crystal lattice energy of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in anhydrous DMSO.
Self-Validation Check: This protocol is successful only if the solution remains optically clear upon cooling back to room temperature (25°C) for 1 hour.
Weighing: Weigh the required mass of the compound into a sterile, amber glass vial. (Note: Glass is mandatory to prevent plasticizer leaching during the heating phase).
Solvent Addition: Add the calculated volume of fresh, unopened anhydrous DMSO to achieve a conservative target concentration (e.g., 5 mM)[6].
Mechanical Dispersion: Vortex vigorously for 60 seconds to maximize the surface area of the suspended particles.
Thermal Incubation: Place the vial in a heat block set to 45°C for 15 minutes. Causality: Increased thermal energy raises molecular kinetic energy, aiding in the disruption of the pyrimidinone intermolecular hydrogen bonds[6].
Acoustic Cavitation: Transfer immediately to a bath sonicator and sonicate for 10-15 minutes. Causality: High-frequency sound waves create microscopic cavitation bubbles. The implosion of these bubbles generates localized shear forces that physically shatter crystalline
π−π
aggregates[6].
Validation: Remove from the sonicator and let it rest at room temperature for 1 hour. If it remains clear, the stock is stable. If it becomes cloudy, the solution is supersaturated; add more anhydrous DMSO to lower the concentration.
Objective: To prevent the compound from crashing out when transitioning from a 100% DMSO stock to a <1% DMSO aqueous assay buffer.
Self-Validation Check: Measure the final assay solution using Dynamic Light Scattering (DLS) or UV-Vis spectroscopy. A stable baseline without a time-dependent increase in hydrodynamic radius or scatter confirms the absence of aggregation[3].
Buffer Preparation: Prepare your standard assay buffer, but supplement it with an encapsulation agent, such as 0.05% Tween-80 or 5% 2-Hydroxypropyl-
β
-cyclodextrin (HP
β
CD)[3].
Intermediate Dilution: Instead of a single massive dilution (e.g., 1:100), perform an intermediate step. Dilute the 5 mM DMSO stock 1:10 into a co-solvent mixture (e.g., 50% DMSO / 50% PEG400)[2].
Final Addition: Slowly add the intermediate solution dropwise to the rapidly stirring supplemented aqueous buffer to reach the final assay concentration. Causality: Dropwise addition under high shear prevents localized zones of high compound concentration, while the cyclodextrin/surfactant immediately encapsulates the planar molecules before they can self-associate[3].
High viscosity; may interfere with certain sensitive enzymatic assays.
Aqueous Buffer + 5% HP
β
CD
Host-guest inclusion complex shields the planar hydrophobic core
10 - 50
μ
M (Final Assay)
Cyclodextrin may compete with the biological target for the ligand.
References
SciSpace. "Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry." Available at: [Link]
National Institutes of Health (PMC). "A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules." Available at: [Link]
MDPI. "Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1,2,4]triazolo[1,5-a]pyrimidine Derivatives." Available at: [Link]
optimizing HPLC mobile phase for 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 6-methyl-5-phenyl-3H,4H-th...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one and its derivatives.
Analyzing this compound presents unique chromatographic challenges. The molecule features a highly lipophilic backbone (a phenyl- and methyl-substituted thiophene ring) fused to a polar, ionizable pyrimidin-4-one core. This core is subject to lactam-lactim tautomerization and pH-dependent ionization, which are the primary culprits behind peak tailing, retention time drift, and split peaks. This guide provides field-proven, mechanistically grounded solutions to establish a robust and self-validating Reversed-Phase HPLC (RP-HPLC) method.
Part 1: Troubleshooting FAQs & Mechanistic Causality
Q1: Why am I observing severe peak tailing for my thienopyrimidin-4-one compound on a standard C18 column?
The Causality: Peak tailing in pyrimidinone derivatives is rarely a column defect; it is a chemical state issue. The pyrimidin-4-one ring contains a weakly acidic secondary amine (NH) and basic nitrogen atoms. When you run this compound in unbuffered water or at a pH near its
pKa
(typically around 3–4 for the basic nitrogens or 8–9 for the acidic NH), the molecule exists in a dynamic equilibrium of neutral and ionized states. These mixed populations partition differently into the stationary phase. Furthermore, the basic nitrogens interact strongly with residual, unendcapped silanol groups on the silica support via ion-exchange mechanisms.
The Solution & Self-Validating Protocol:
Shift the mobile phase pH well below the
pKa
of the basic functional groups to lock the molecule into a single, fully protonated/neutral lactam state.
Action: Add 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA) to both your aqueous and organic mobile phases to achieve a pH of ~2.5 to 2.7[1].
Self-Validation: To prove the tailing is pH-driven and not due to column voiding, run a neutral hydrophobic marker (e.g., toluene). If toluene elutes as a sharp, symmetrical peak while your compound tails, the system is physically intact, validating that the tailing is an analyte-specific ionization issue.
Q2: My chromatogram shows a split peak or a leading shoulder. Is my compound degrading in solution?
The Causality: While degradation is possible, split peaks for thienopyrimidines are most frequently caused by one of two phenomena:
Strong Solvent Effect (Injection Mismatch): If your sample is dissolved in 100% Acetonitrile (MeCN) or DMSO, but your initial gradient is 90% Water, the strong injection solvent disrupts the local partitioning equilibrium at the column head, causing a fraction of the analyte to travel faster than the rest.
Tautomeric Interconversion: The lactam (NH–C=O) and lactim (N=C–OH) forms can interconvert. If the rate of this interconversion is on the same timescale as the chromatographic separation, you will observe a "bridge" or split between two distinct peaks.
The Solution & Self-Validating Protocol:
Action 1 (Solvent Match): Dilute your sample in the initial mobile phase conditions (e.g., 10% MeCN / 90% Water).
Action 2 (Thermodynamic Control): Increase the column compartment temperature to 40°C – 50°C. Higher thermal energy accelerates the tautomeric exchange rate so that it occurs much faster than the separation timescale, coalescing the split peak into a single, sharp, time-averaged peak[2].
Self-Validation: Prepare two identical concentration vials. Dissolve Vial A in 100% MeCN and Vial B in your initial mobile phase. Inject both. If Vial B yields a sharp singlet while Vial A splits, you have definitively validated that the issue is solvent-induced band broadening, ruling out chemical degradation.
Q3: Should I use Methanol (MeOH) or Acetonitrile (MeCN) as the organic modifier?
The Causality: For thienopyrimidine derivatives, Acetonitrile is strictly preferred [3]. Methanol is a protic solvent; it acts as both a hydrogen-bond donor and acceptor. This protic nature can stabilize different tautomeric intermediates of the pyrimidin-4-one ring, exacerbating peak broadening. Acetonitrile is aprotic, has a lower viscosity (yielding lower backpressure), and provides superior mass transfer kinetics for rigid, aromatic heterocycles, resulting in sharper peaks and higher theoretical plate counts[4].
Part 2: Quantitative Data & Mobile Phase Selection
The following table summarizes the quantitative impact of various mobile phase systems on the chromatographic behavior of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one.
To ensure absolute reproducibility, follow this step-by-step methodology for analyzing 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. This protocol leverages a gradient elution strategy optimized for lipophilic heterocycles[3].
Step 1: System Preparation & Column Selection
Install an end-capped, high-purity silica C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm or 5 µm particle size) to minimize silanophilic interactions[2].
Set the column oven temperature to 40°C to ensure rapid tautomeric equilibrium.
Step 2: Mobile Phase Preparation
Mobile Phase A: 1000 mL of LC-MS grade Water + 1.0 mL Formic Acid (0.1% v/v).
Mobile Phase B: 1000 mL of LC-MS grade Acetonitrile + 1.0 mL Formic Acid (0.1% v/v).
Note: Filter both phases through a 0.2 µm PTFE membrane and degass via sonication for 10 minutes.
Step 3: Gradient Program Setup
Program the LC pump for a flow rate of 1.0 mL/min with the following gradient to account for the compound's lipophilicity:
0.0 - 1.0 min: 10% B (Isocratic hold to focus the analyte at the column head)
1.0 - 8.0 min: Linear ramp from 10% B to 90% B
8.0 - 10.0 min: 90% B (Column wash to elute highly retained hydrophobic impurities)
10.0 - 10.1 min: Return to 10% B
10.1 - 15.0 min: 10% B (Re-equilibration)
Step 4: Sample Preparation (The Self-Validating Step)
Weigh 1.0 mg of the compound and dissolve in 1.0 mL of DMSO to create a stock solution.
Dilute the stock solution 1:100 using Mobile Phase A (10% MeCN / 90% Water) to a final concentration of 10 µg/mL. Crucial: Do not inject the pure DMSO stock directly.
Filter the sample through a 0.22 µm nylon syringe filter into an HPLC vial.
Step 5: Execution & Detection
Set the UV/DAD detector to 240 nm and 254 nm (optimal absorbance for the conjugated thienopyrimidine system).
Inject 10 µL of the prepared sample.
Part 4: Workflow Visualization
The following decision tree outlines the logical workflow for diagnosing and resolving chromatographic issues specific to thienopyrimidin-4-ones.
Fig 1. Troubleshooting decision tree for thienopyrimidin-4-one HPLC optimization.
References
Determination of 4-Chloro-2-chloromethyl-5-(4-chlorophenyl)thieno[2,3-d]- pyrimidine in Rabbit Serum by HPLC and its Application in a Pharmacokinetic Study
Source: Indian Journal of Pharmaceutical Education and Research
URL:[Link]
Design and Synthesis of Tetrahydropyridothieno[2,3-d]pyrimidine Scaffold Based Epidermal Growth
Source: National Yang Ming Chiao Tung University (NYCU)
URL:[Link]
Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema
Source: National Institutes of Health (NIH - PMC)
URL:[Link]
Novel Thienopyrimidine Inhibitors of Leishmania N-Myristoyltransferase with On-Target Activity in Intracellular Amastigotes
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
purification techniques for 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one byproducts
Welcome to the Technical Support Center for the isolation and purification of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one and its associated synthetic byproducts. Synthesizing highly substituted thieno[2,3-d]pyr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and purification of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one and its associated synthetic byproducts.
Synthesizing highly substituted thieno[2,3-d]pyrimidines—typically via the Gewald reaction followed by formamide cyclization—frequently yields complex mixtures. The 6-methyl-5-phenyl substitution creates a highly lipophilic core, while the pyrimidin-4-one ring introduces strong hydrogen-bond donor/acceptor sites via lactam-lactim tautomerism. This duality dictates its physicochemical behavior, making the separation of uncyclized intermediates and regioisomers challenging ([1]).
This guide is designed for researchers and drug development professionals, providing field-proven, causality-driven troubleshooting strategies and self-validating protocols.
Purification Workflow Diagram
Acid-base extraction and recrystallization workflow for thieno[2,3-d]pyrimidin-4-ones.
Troubleshooting Guides
Issue 1: Co-elution of uncyclized thiophene intermediates during chromatography.
Q: Why does my target compound consistently co-elute with the 2-aminothiophene-3-carboxylate intermediate on silica gel?
A:Causality: The lipophilic 5-phenyl group dominates the molecule's interaction with non-polar mobile phases. Meanwhile, the pyrimidin-4-one core engages in strong intermolecular hydrogen bonding with the silica stationary phase. Uncyclized Gewald reaction intermediates share matching dipole moments, causing them to streak and co-elute in standard Hexane/Ethyl Acetate systems ([2]).
Solution: Transition from a binary to a ternary solvent system. Using Dichloromethane (DCM) : Methanol (MeOH) : Triethylamine (TEA) at a 95:4:1 ratio disrupts the hydrogen bonding between the silica and the pyrimidinone core, sharpening the band and cleanly separating it from the less polar thiophene precursor.
Issue 2: Premature precipitation during column loading.
Q: The crude mixture crashes out of solution when I try to load it onto the column. How do I prevent this?
A:Causality: Thieno[2,3-d]pyrimidin-4-ones exhibit strong
π−π
stacking (facilitated by the 5-phenyl ring) and lactam-lactim dimerization. This drastically reduces their solubility in non-polar loading solvents like hexanes or pure DCM ([3]).
Solution: Implement Dry Loading . Dissolve the crude mixture in a volatile, polar solvent (e.g., THF), add silica gel (1:3 ratio by weight), and evaporate to a free-flowing powder. Load this powder directly onto the top of the pre-packed column.
Issue 3: Contamination with over-chlorinated byproducts.
Q: LC-MS reveals a +34 m/z byproduct. What is this, and how do I remove it?
A:Causality: If your synthetic route involved
POCl3
activation (e.g., converting the pyrimidin-4-one to a 4-chloro derivative), excessive heating or extended reflux times can lead to unwanted electrophilic chlorination on the electron-rich thiophene methyl group or the phenyl ring ([3]).
Solution: Standard silica gel cannot resolve these halogenated analogs. You must use reverse-phase preparative HPLC (C18 column) with a shallow gradient of Water (0.1% Formic Acid) and Acetonitrile.
Quantitative Data: Chromatographic Behavior
The following table summarizes the expected chromatographic behavior of the target compound versus common synthetic byproducts to aid in fraction identification.
Compound / Byproduct
Rf
Value (Hex/EtOAc 1:1)
Rf
Value (DCM/MeOH 95:5)
Optimal Recrystallization Solvent
6-Me-5-Ph-Thieno[2,3-d]pyrimidin-4-one
0.35 (heavy tailing)
0.45 (sharp band)
Absolute Ethanol
Uncyclized Thiophene Precursor
0.40 (sharp band)
0.80 (elutes near front)
Hexane / EtOAc
4-Chloro Intermediate (if applicable)
0.65
0.95
Isopropanol
Hydrolyzed Ring-Open Byproduct
0.10
0.25
Water / Methanol
Step-by-Step Methodologies
Protocol 1: Self-Validating Acid-Base Extraction
Because the pyrimidin-4-one proton is weakly acidic (pKa ~ 8.5), you can separate the target from neutral, lipophilic byproducts without chromatography ([4]).
Dissolution: Dissolve 5.0 g of the crude reaction mixture in 50 mL of Ethyl Acetate.
Basic Extraction: Add 50 mL of 1M NaOH (aqueous) and transfer to a separatory funnel. Shake vigorously and allow the layers to separate.
Phase Separation: The target compound is now in the aqueous layer as a water-soluble sodium salt. Validation Step: TLC of the organic layer should show the disappearance of the target
Rf
spot, confirming complete transfer. Discard the organic layer containing neutral uncyclized byproducts.
Precipitation: Cool the aqueous layer in an ice bath to 0°C. Slowly add 1M HCl dropwise under continuous stirring until the pH reaches 4.0–4.5.
Validation Step: At this specific isoelectric point, the solution will rapidly turn turbid and precipitate the free lactam. Filter the precipitate under vacuum and wash with cold distilled water.
Protocol 2: Hot Recrystallization
This protocol leverages the temperature-dependent solubility of the pyrimidin-4-one core in protic solvents to achieve >99% purity ([4]).
Suspension: Suspend 1.0 g of the crude precipitate in 15 mL of absolute ethanol in a round-bottom flask.
Heating: Heat the suspension to reflux (78°C) under constant stirring until the target compound completely dissolves.
Hot Filtration: Rapidly filter the boiling mixture through a pre-warmed Buchner funnel. Validation Step: The filter paper will capture insoluble dark, resinous polymeric byproducts, leaving a clear, pale-yellow filtrate.
Crystallization: Allow the filtrate to cool slowly to room temperature over 2 hours, then transfer to a 4°C refrigerator overnight. The 5-phenyl group drives the formation of fine, needle-like crystals.
Collection: Filter the crystals under vacuum, wash with 5 mL of ice-cold ethanol, and dry under high vacuum at 50°C for 4 hours.
Frequently Asked Questions (FAQs)
Q: Why does my purified product turn yellow or brown over time?A: Thiophene derivatives are susceptible to slow photo-oxidation and degradation by ambient moisture. Always store the purified 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in amber vials under an inert atmosphere (Argon or Nitrogen) at 2-8°C.
Q: Can I use NMR to differentiate between the lactam and lactim tautomers of my purified product?A: Yes. In
1H
NMR (using DMSO-
d6
), the lactam form (3H,4H-pyrimidin-4-one) is characterized by a distinct, broad exchangeable singlet around
δ
12.0–12.5 ppm corresponding to the N-H proton. If the compound existed primarily in the lactim form (4-hydroxy), this shift would appear differently, but the lactam form overwhelmingly predominates in the solid state and in polar aprotic solvents ([4]).
References
Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines
Source: Molecules (MDPI)
URL:[Link]
Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study
Source: Journal of Enzyme Inhibition and Medicinal Chemistry (PMC / NIH)
URL:[Link]
Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors
Source: ACS Omega
URL:[Link]
A Thieno[2,3-d]pyrimidine Scaffold Is a Novel Negative Allosteric Modulator of the Dopamine D2 Receptor
Source: Journal of Medicinal Chemistry
URL:[Link]
Technical Support Center: Crystallization of 6-Methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
Welcome to the Advanced Crystallization Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve the complex thermodynamic and k...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Crystallization Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve the complex thermodynamic and kinetic challenges associated with the isolation of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one.
The planar thieno[2,3-d]pyrimidine core fused with a phenyl group creates a rigid, hydrophobic scaffold. The pyrimidin-4-one moiety provides strong hydrogen bond donors (N-H) and acceptors (C=O), making the system highly susceptible to polymorphism, complex solvation dynamics, and rapid 1D growth 1.
Diagnostic Workflow
Before altering your experimental parameters, use the following decision matrix to identify the root cause of your crystallization failure.
Fig 1. Decision tree for diagnosing and resolving thienopyrimidinone crystallization issues.
Troubleshooting Guide & FAQs
Q1: My reaction mixture is forming a dense, milky emulsion instead of crystals. How do I fix this "oiling out"?A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS). It occurs when the supersaturation trajectory crosses the binodal curve before the solubility curve, causing the solute to separate into a solute-rich liquid phase rather than nucleating as a solid 2. For highly hydrophobic heterocyclic compounds like 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, this is often triggered by the rapid addition of an anti-solvent or excessively fast cooling .
Causality & Fix: To prevent LLPS, you must operate strictly within the metastable zone width (MSZW). Reduce the cooling rate and introduce 1-2 wt% of seed crystals just below the saturation temperature. Seeding bypasses the high-energy nucleation barrier, forcing the system to consume supersaturation via crystal growth rather than phase separation .
Q2: I am getting inconsistent melting points across batches. Am I dealing with polymorphism?A: Yes. Thieno[2,3-d]pyrimidines are notorious for polymorphic behavior due to competing intermolecular interactions, specifically the formation of N-H···N dimers versus N-H···O hydrogen bonds 1. Rapid precipitation typically yields the kinetically favored, metastable polymorph, which may slowly convert to the thermodynamically stable form, leading to batch-to-batch variability 3.
Causality & Fix: Implement a Quality-by-Design (QbD) approach. Identify the stable polymorph (usually the one with the highest melting point and lowest solubility). Use a controlled cooling profile and seed exclusively with the desired polymorph (Form I) to direct the crystallization pathway away from unwanted metastable forms .
Q3: The crystals are precipitating as fine, hair-like needles that clog the filter and trap impurities. How can I improve the crystal habit?A: The planar nature of the thieno[2,3-d]pyrimidine core strongly favors 1D crystal growth along the π-π stacking axis, resulting in high-aspect-ratio needles. These needles form tight agglomerates that occlude mother liquor .
Causality & Fix: Shift the kinetics from rapid unidirectional growth to equilibrium-driven facet development using Temperature Cycling (Ostwald Ripening) . By repeatedly heating and cooling the suspension just below the saturation point, smaller, high-surface-energy fines dissolve, and the solute redeposits onto the more stable faces of larger crystals, yielding thicker, more equant particles.
Standardized Experimental Protocols
Protocol A: Anti-Solvent Crystallization with Seeding (LLPS Prevention)
Self-Validating Mechanism: If the solution remains clear after seeding, the system is undersaturated (temperature too high or anti-solvent volume too low). If the seed dissolves, you must recalculate the saturation curve before proceeding.
Dissolution: Dissolve crude 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in N,N-Dimethylformamide (DMF) at 70 °C to achieve a concentration of 100 mg/mL.
Clarification: Polish filter the hot solution through a 0.45 µm PTFE syringe filter into a pre-heated jacketed crystallizer to remove foreign nucleating agents.
Anti-Solvent Addition (Phase 1): Slowly add pre-heated anti-solvent (Water) at 70 °C dropwise until the solution becomes faintly turbid, then add a few drops of DMF until it becomes perfectly clear again. This establishes the edge of the metastable zone.
Seeding: Cool the solution to 65 °C. Add 2% w/w of pure, milled seed crystals (target polymorph). Hold the temperature for 60 minutes to allow the seed bed to establish. Crucial: Monitor via Raman/FTIR or visual inspection to ensure seeds do not dissolve.
Anti-Solvent Addition (Phase 2): Resume water addition at a strictly controlled rate of 0.1 mL/min using a syringe pump until a 1:1 DMF:Water ratio is achieved.
Cooling & Isolation: Cool the slurry to 5 °C at a rate of 0.1 °C/min. Filter under vacuum, wash with cold 1:2 DMF:Water, and dry in vacuo at 50 °C.
Protocol B: Temperature Cycling for Habit Modification
Self-Validating Mechanism: The reduction of the aspect ratio can be confirmed via in-line microscopy (e.g., FBRM or PVM). A decrease in chord length variability indicates successful ripening.
Slurry Preparation: Suspend the needle-like crystals in a 9:1 Ethanol:Water mixture (a solvent system with moderate solubility variation over temperature).
Heating Cycle: Heat the slurry to 60 °C (below the complete dissolution temperature) at 0.5 °C/min. Hold for 30 minutes. This dissolves the high-energy fine needles and sharp edges.
Cooling Cycle: Cool the slurry to 20 °C at a slow rate of 0.1 °C/min. Hold for 60 minutes to allow solute deposition onto the dominant crystal faces.
Iteration: Repeat the heating and cooling cycle 3 to 5 times.
Final Isolation: After the final cooling phase, filter the thickened, block-like crystals and wash with cold ethanol.
Quantitative Data Summary
Table 1: Thermodynamic and Kinetic Parameters for Thienopyrimidinone Crystallization
comparing kinase binding affinity of 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
A Comparative Guide to Thieno[2,3-d]pyrimidine-Based Kinase Inhibitors: Evaluating the 6-Methyl-5-Phenyl Scaffold As the search for highly selective, ATP-competitive kinase inhibitors accelerates, heterocyclic purine iso...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to Thieno[2,3-d]pyrimidine-Based Kinase Inhibitors: Evaluating the 6-Methyl-5-Phenyl Scaffold
As the search for highly selective, ATP-competitive kinase inhibitors accelerates, heterocyclic purine isosteres have emerged as foundational pharmacophores. Among these, the 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one core serves as a highly versatile precursor. When functionalized at the C4 position, this scaffold yields exceptionally potent inhibitors of Protein Kinase CK2 (Casein Kinase 2), a pleiotropic serine/threonine kinase heavily implicated in oncogenesis, apoptosis evasion, and PI3K/AKT pathway hyperactivation[1][2].
This guide provides an in-depth comparative analysis of the binding affinities, Structure-Activity Relationships (SAR), and experimental validation protocols for derivatives of this scaffold, benchmarking them against clinical-stage alternatives like CX-4945 (Silmitasertib).
Mechanistic Rationale: Targeting the CK2 ATP-Binding Pocket
Protein kinase CK2 is constitutively active and overexpressed in numerous malignancies. It promotes cell survival by phosphorylating and degrading the tumor suppressor PTEN, thereby hyperactivating the PI3K/AKT survival pathway[2].
The thieno[2,3-d]pyrimidine scaffold mimics the adenine ring of ATP. In highly active derivatives—such as NHTP33 (3-(6-methyl-5-phenyl-thieno[2,3-d]pyrimidin-4-ylamino)-benzoic acid)—the pyrimidine nitrogens form critical hydrogen bonds with the hinge region of the CK2 ATP-binding pocket (specifically Val116). The 5-phenyl group occupies an adjacent hydrophobic cleft, while the 6-methyl group provides steric steering to lock the conformation. The C4-amino benzoic acid substitution extends toward the solvent-exposed region, forming a vital salt bridge with the catalytic Lys68 residue[3].
Diagram 1: CK2 signaling pathway and the pharmacological intervention by ATP-competitive inhibitors.
Comparative Binding Affinity & SAR Analysis
To objectively evaluate the performance of the 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one derivatives, we must compare their half-maximal inhibitory concentrations (
IC50
) against both structural analogs and the clinical benchmark, CX-4945[2][3].
Derivatives lacking the 6-methyl group or featuring alternative C4 substitutions demonstrate marked drops in potency. The data below illustrates that NHTP33 achieves single-digit nanomolar potency, rivaling the clinical candidate CX-4945.
SAR Insights: The 8-fold increase in potency of NHTP33 (
0.008μM
) compared to NHTP25 (
0.065μM
) highlights the critical nature of the C6-methyl group. This methyl group restricts the rotational freedom of the C5-phenyl ring, forcing it into an orthogonal conformation that perfectly complements the hydrophobic pocket of CK2[3].
To ensure trustworthiness and reproducibility when evaluating kinase binding affinity, researchers must employ orthogonal, self-validating assay systems. The protocol below details an ADP-Glo™ Kinase Assay, engineered to measure the conversion of ATP to ADP.
Causality in Assay Design:
Because thieno[2,3-d]pyrimidines are ATP-competitive, the concentration of ATP used in the in vitro assay is the most critical variable. Running the assay at the apparent Michaelis constant (
Km
) for ATP ensures that the measured
IC50
accurately reflects the inhibitor's binding affinity (
Ki
). If ATP concentrations are too high, the inhibitor is artificially outcompeted; if too low, the reaction velocity drops, destroying the assay's signal-to-noise ratio.
Protocol: In Vitro CK2 Luminescent Kinase Assay
Reagent Preparation: Prepare a kinase buffer consisting of 20 mM HEPES (pH 7.5), 10 mM
MgCl2
, 1 mM EGTA, 0.02% Brij-35, and 1 mM DTT.
Enzyme/Substrate Mix: Dilute recombinant human CK2
α
to a final working concentration of 0.5 ng/
μ
L. Add the specific CK2 peptide substrate (RRRDDDSDDD) to a final concentration of 100
μ
M.
Inhibitor Titration (Self-Validation Step): Prepare a 10-point, 3-fold serial dilution of NHTP33 and the positive control (CX-4945) in 100% DMSO. Transfer to a 384-well plate so the final DMSO concentration is strictly 1% (higher concentrations denature the kinase). Include "No Enzyme" (background) and "Vehicle" (max activity) controls to calculate the Z'-factor. A Z'-factor > 0.5 is required to validate the run.
Reaction Initiation: Initiate the reaction by adding ultra-pure ATP at exactly the
Km
concentration for CK2 (typically 10
μ
M). Incubate at room temperature for 60 minutes.
Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40-minute incubation). Subsequently, add the Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction.
Quantification: Read luminescence using a microplate reader. Fit the dose-response data using a four-parameter non-linear regression model to determine the
IC50
.
Diagram 2: High-throughput luminescent kinase assay workflow for ATP-competitive inhibitors.
Conclusion & Translational Outlook
The 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one scaffold represents a highly privileged starting point for kinase inhibitor design. When functionalized into derivatives like NHTP33, it achieves profound, single-digit nanomolar inhibition of CK2 by expertly exploiting both the hydrophobic cleft and the hinge region of the ATP-binding pocket. While CX-4945 remains the clinical standard, the thieno[2,3-d]pyrimidine class offers superior synthetic tractability and the potential for modular C4-substitutions, allowing drug developers to fine-tune pharmacokinetic properties without sacrificing binding affinity.
References
Yamada, S. (2020). Rapid Access to Kinase Inhibitor Pharmacophores by Regioselective C–H Arylation of Thieno[2,3-d]pyrimidine. Organic Letters - ACS Publications. Available at:[Link]
Golub, A. G., et al. (2016). Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. European Journal of Medicinal Chemistry (PubMed/NIH). Available at:[Link]
Cozza, G., et al. (2016). Protein kinase CK2 inhibitors: A patent review. Expert Opinion on Therapeutic Patents (ResearchGate). Available at:[Link]
